Cas no 23138-50-3 (1-ethyl-4-isocyanatobenzene)

• Product Name: 1-ethyl-4-isocyanatobenzene
• CAS No: 23138-50-3
• MF: C₉H₉NO
• MW: 147.173862218857
• MDL: MFCD00013881
• CID: 88412
• PubChem ID: 90007
• Update Time: 2025-10-24

1-ethyl-4-isocyanatobenzene Chemical and Physical Properties

Names and Identifiers

• 4-ethylphenyl isocyanate
• 4-Ethylisocyanatobenzene
• 1-Ethyl-4-isocyanatobenzene
• 1-ethyl-4-isocyanato-benzene
• 4-ethylbenzenisocyanate
• Isocyanic Acid 4-Ethylphenyl Ester
• p-Ethylphenyl isocyanate
• Benzene, 1-ethyl-4-isocyanato-
• FWPYUSLQCQDLJR-UHFFFAOYSA-N
• 4-Ethylphenylisocyanate
• 4-Ethyl phenylisocyanate
• 4-ethyl-phenyl-isocyanate
• Benzene,1-ethyl-4-isocyanato-
• UNII-G7N9K55SX2
• DTXSID60177702
• EN300-146980
• F1945-0014
• VS-14345
• EINECS 245-446-9
• BB 0262819
• FT-0618415
• D90562
• 23138-50-3
• AKOS000178202
• SCHEMBL93291
• G7N9K55SX2
• 4-Ethylphenyl isocyanate, 98%
• MFCD00013881
• NS00027361
• E0767
• J-014999
• STK502548
• DB-046081
• DTXCID80100193
• BBL037654
• ALBB-003028
• 1-ethyl-4-isocyanatobenzene

• MDL： MFCD00013881
• Inchi： 1S/C9H9NO/c1-2-8-3-5-9(6-4-8)10-7-11/h3-6H,2H2,1H3
• InChI Key： FWPYUSLQCQDLJR-UHFFFAOYSA-N
• SMILES： O=C=NC1C=CC(=CC=1)CC
• BRN： 971100

Computed Properties

• Exact Mass: 147.06800
• Monoisotopic Mass: 147.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.5
• Topological Polar Surface Area: 29.4

Experimental Properties

• Color/Form: Colorless liquid, pungent odor 2. density (g/ml, 25/4 ℃)
• Density: 1.024 g/mL at 25 °C(lit.)
• Boiling Point: 80°C/5mmHg(lit.)
• Flash Point: Degrees Fahrenheit:190.4°F
  Degrees Celsius:88°C
  
• Refractive Index: n20/D 1.527(lit.)
• PSA: 29.43000
• LogP: 2.21630
• Sensitiveness: Moisture Sensitive

1-ethyl-4-isocyanatobenzene Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H227-H301+H331-H315-H319-H334-H335
• Warning Statement： P210-P261-P264-P270-P271-P280-P284-P301+P310+P330-P302+P352+P332+P313+P362+P364-P304+P340+P311-P305+P351+P338+P337+P313-P370+P378-P403+P233-P405-P501
• Hazardous Material transportation number：UN 2206 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S23-S26-S36/37/39-S45
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• Risk Phrases：R23/25; R36/37/38; R42
• Packing Group：III
• Safety Term：6.1
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 1-ethyl-4-isocyanatobenzene

Recent Advances in the Application of 1-Ethyl-4-isocyanatobenzene (CAS: 23138-50-3) in Chemical Biology and Pharmaceutical Research

1-Ethyl-4-isocyanatobenzene (CAS: 23138-50-3) is a versatile chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This aromatic isocyanate serves as a critical building block in the synthesis of various pharmacologically active compounds, including urea derivatives and carbamates, which are pivotal in drug discovery and development. Recent studies have highlighted its role in the design of novel therapeutic agents, particularly in the fields of oncology, neurology, and infectious diseases. The compound's unique reactivity profile, characterized by the isocyanate group's ability to form stable covalent bonds with nucleophiles such as amines and alcohols, makes it an invaluable tool for medicinal chemists.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the utility of 1-ethyl-4-isocyanatobenzene in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs) involved in cancer progression. The researchers utilized the compound to generate a library of urea-based inhibitors, which exhibited potent inhibitory activity against the MDM2-p53 interaction, a well-known therapeutic target in oncology. The study reported IC50 values in the nanomolar range, underscoring the compound's potential as a scaffold for anticancer drug development. Furthermore, the inhibitors displayed favorable pharmacokinetic properties, including oral bioavailability and metabolic stability, as confirmed by in vivo studies in murine models.

In addition to its applications in oncology, 1-ethyl-4-isocyanatobenzene has been employed in the development of neuroprotective agents. A recent investigation published in ACS Chemical Neuroscience (2024) explored its use in the synthesis of carbamate derivatives targeting the N-methyl-D-aspartate (NMDA) receptor. The study revealed that these derivatives could modulate receptor activity, offering neuroprotective effects in models of ischemic stroke. The researchers attributed the observed efficacy to the compound's ability to introduce structural diversity into the carbamate scaffold, thereby enhancing binding affinity and selectivity for the NMDA receptor.

The compound's utility extends to infectious disease research, where it has been utilized to develop novel antimicrobial agents. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of 1-ethyl-4-isocyanatobenzene-derived thiourea analogs with broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. The analogs demonstrated minimal cytotoxicity against mammalian cells, suggesting their potential as safe and effective antimicrobial candidates.

Despite its promising applications, challenges remain in the large-scale synthesis and handling of 1-ethyl-4-isocyanatobenzene due to the reactivity and potential toxicity of the isocyanate group. Recent advancements in flow chemistry, as reported in Organic Process Research & Development (2023), have addressed these challenges by enabling safer and more efficient continuous-flow synthesis of the compound. This technological innovation has significantly improved yield and purity while reducing environmental and safety concerns associated with traditional batch processes.

In conclusion, 1-ethyl-4-isocyanatobenzene (CAS: 23138-50-3) continues to emerge as a valuable tool in chemical biology and pharmaceutical research. Its applications span multiple therapeutic areas, from cancer to neurodegenerative diseases and infectious diseases. Ongoing research efforts are focused on optimizing its derivatives for improved pharmacological properties and exploring novel synthetic methodologies to enhance its accessibility and utility in drug discovery. As the field advances, this compound is poised to play an increasingly important role in the development of next-generation therapeutics.